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Compound Focus: 1-Hexanol

CAS No.: 111-27-3

Cat. No.: S1490533

Get Quote

The table below lists the key identifiers and physical properties of 1-Hexanol as provided by the CAMEO

Chemicals database [1].

Property Type Property Name Value / Description

Chemical Identifiers CAS Number 111-27-3 / 25917-35-5 [1]

Synonyms Hexanol, Hexyl alcohol, Amylcarbinol [1]

Chemical Formula C₆H₁₄O [1]

Hazard Classification NFPA 704 Health 3 (Can cause serious or permanent injury)

[1]

NFPA 704 Flammability 2 (Must be moderately heated to ignite) [1]

NFPA 704 Instability 0 (Normally stable) [1]

DOT Hazard Label Flammable Liquid [1]

Physical Properties Physical Description Clear colorless liquid [1]

Boiling Point 314.8°F at 760 mmHg [1]

Melting Point -48.3°F [1]
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Property Type Property Name Value / Description

Flash Point 145°F - 149°F [1]

Specific Gravity 0.85 at 68°F (Less dense than water) [1]

Vapor Pressure 38.78 mmHg [1]

Autoignition Temperature 580°F [1]

Flammability Limits Lower Explosive Limit (LEL) 1.2% (calc.) [1]

Upper Explosive Limit

(UEL)

7.7% (calc.) [1]

Safety Exposure
Limits

PAC-1 10 ppm [1]

PAC-2 110 ppm [1]

PAC-3 580 ppm [1]

Hazard & Response Protocols

The following information outlines the primary hazards and standardized response recommendations for

handling 1-hexanol.

Hazard Overview

Fire Hazard: 1-Hexanol is a highly flammable liquid. Its vapors can form explosive mixtures with
air, travel to an ignition source, and flash back. Vapors are heavier than air and may collect in low-

lying or confined areas [1].
Health Hazard: Contact with the liquid can cause serious eye burns and skin irritation [1].

Breathing vapors is not expected to cause systemic illness, but this should be verified with a more
recent SDS [1].

Reactivity Profile: As an alcohol, it can react with oxidizing agents, strong acids, and bases. It may
initiate the polymerization of isocyanates and epoxides. Use caution with cellulose-based absorbents
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for spills [1].

Experimental & Emergency Response

The table below lists the recommended response actions for different scenarios.

Scenario Recommended Action / Protocol

General
Spill

Eliminate all ignition sources. Ground equipment. Stop leak if safe to do so. Prevent entry
into waterways and confined areas. Absorb with non-combustible material (e.g., dry earth,

sand) and collect with non-sparking tools [1].

Large
Spill

Isolate area for 50 meters (150 feet) in all directions. Dike far ahead of the spill for later

disposal. Consider downwind evacuation for 300 meters (1000 feet) [1].

| Fire | Small Fire: Use dry chemical, CO₂, water spray, or alcohol-resistant foam. Large Fire: Use water

spray, fog, or alcohol-resistant foam. Do not use solid water streams. Cool fire-exposed containers with water

from a safe distance [1]. | | Fire Involving Tanks | Isolate area for 800 meters (1/2 mile). Fight fire from a

maximum distance using unmanned master stream devices [1]. | | First Aid | In case of contact, immediately

flush skin and eyes with plenty of water for at least 15 minutes. Seek medical attention [1]. | | Personal

Protective Equipment (PPE) | Wear chemical gloves and chemical goggles [1]. |

Visual Guide: 1-Hexanol Emergency Response
Workflow

For a clear overview of the decision-making process during an incident, the following diagram summarizes

the key steps.

Decision workflow for 1-hexanol spill and fire response [1].

Important Information Gaps and Next Steps
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It is important to note that the source of this information, the CAMEO Chemicals database, is no longer

being updated [1]. For research and drug development purposes, you should always consult the most current

and comprehensive documents.

Consult a Current SDS: I strongly advise you to obtain a Safety Data Sheet (SDS) from a reputable

chemical supplier from which you purchase 1-hexanol. The SDS will be the most up-to-date and
legally compliant document for your specific region and laboratory.

Verify Health Effects: The searched document states that breathing vapors is not expected to cause
systemic illness [1], but a modern SDS may have more detailed toxicological data, including specific

target organ toxicity or repeated exposure effects.
Check Local Regulations: Ensure you are following all local and institutional environmental, health,

and safety (EHS) regulations, which may be more stringent than the general guidelines provided
here.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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